![molecular formula C20H21N3O4S2 B2632873 N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide CAS No. 1040642-07-6](/img/structure/B2632873.png)
N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Alternative Products in One-Pot Reaction
- Alternative Products Synthesis: In a study by Krauze et al. (2007), alternative products were obtained in a one-pot cyclocondensation reaction, including N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide. This research highlights the complex chemistry involving compounds related to N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide and their potential in creating diverse chemical entities (Krauze et al., 2007).
Synthesis and Anti-Bacterial Study
- Antibacterial Properties: A study by Khalid et al. (2016) investigated N-substituted derivatives of a related compound, focusing on their antibacterial properties. This research underlines the potential of such compounds in medicinal chemistry, particularly in developing new antibacterial agents (Khalid et al., 2016).
Molecular Interaction Studies
- Molecular Interaction Research: The study of molecular interactions, as explored by Shim et al. (2002), is vital in understanding how compounds like this compound interact with biological receptors. Such research can provide insights into the development of new pharmaceuticals (Shim et al., 2002).
Anti-Arrhythmic Activity Studies
- Anti-Arrhythmic Potential: Research on piperidine-based derivatives, including studies like that of Abdel‐Aziz et al. (2009), has shown significant anti-arrhythmic activity. These findings are crucial for the development of new treatments for arrhythmias and other cardiac conditions (Abdel‐Aziz et al., 2009).
In Silico Antimicrobial Study
- In Silico Antimicrobial Analysis: The in silico appraisal of antimicrobial activity, as conducted by Anuse et al. (2019), demonstrates the use of computational methods to predict the efficacy of such compounds against microbial agents. This approach can accelerate the discovery and optimization of new antimicrobial drugs (Anuse et al., 2019).
Mechanism of Action
Target of Action
The primary target of the compound N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-(methylsulfonyl)piperidine-4-carboxamide is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane glycoprotein, and mutations leading to its overexpression or overactivity have been associated with various human cancers .
Mode of Action
This compound acts by inhibiting the kinase activity of EGFR . This inhibition competes with the receptor’s cognate ligands, potentially constituting a new class of effective drugs in cancer therapy .
Biochemical Pathways
The compound’s interaction with EGFR affects the downstream signaling pathways associated with this receptor . These pathways are crucial for cell proliferation and survival, and their disruption can lead to the inhibition of cancer cell growth .
Result of Action
The result of the action of this compound is the stabilization of the EGFR protein when the compound binds to the receptor cavity . This binding results in a strong affinity towards EGFR, which is substantiated by the binding energy calculation .
Future Directions
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-methylsulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4S2/c1-29(26,27)23-10-8-13(9-11-23)19(25)21-14-6-7-17(24)15(12-14)20-22-16-4-2-3-5-18(16)28-20/h2-7,12-13,24H,8-11H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPPHVCFLCSDRAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.